Cas no 717904-39-7 (2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL)

• Product Name: 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL
• CAS No: 717904-39-7
• MF: C₈H₁₉Cl₂N₃O₂
• MW: 260.161360025406
• CID: 558304
• PubChem ID: 2756446
• Update Time: 2025-05-28

2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-[4-(2-hydroxyethyl)-1-piperazinyl]-
• 2-amino-1-(4-(2-hydroxyethyl)piperazin-1-yl)ethanone
• 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL
• 2-[4-(aminoacetyl)piperazin-1-yl]ethanol dihydrochloride
• 2-[4-(aminoacetyl)piperazin-1-yl]ethanol.2HCl
• 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE DIHYDROCHLORIDE
• 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE.2 HCl
• 2-[4-(aminoacetyl)piperazin-1-yl]ethanol2HCl
• 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE X 2 HCL
• 2-amino-1-[4-(2-hydroxyethyl)-1-piperazinyl]ethanone dihydrochloride
• Ethanone, 2-amino-1-[4-(2-hydroxyethyl)-1-piperazinyl]-
• 2-Amino-1-(4-(2-hydroxyethyl)piperazin-1-yl)ethanone dihydrochloride
• 2-amino-1-[4-(2-hydroxyethyl)piperazin-1-yl]ethanone;dihydrochloride
• 717904-39-7
• FS-6063
• 2-amino-1-[4-(2-hydroxyethyl)piperazin-1-yl]ethanone Dihydrochloride
• CS-0365019
• AKOS015996568
• 2-Amino-1-[4-(2-hydroxyethyl)piperazin-1-yl] ethanone dihydrochloride
• FT-0644854
• 2-Amino-1-(4-(2-hydroxyethyl)piperazin-1-yl)ethanonedihydrochloride
• 2-Amino-1-[4-(2-hydroxyethyl)piperazin-1-yl]ethan-1-one--hydrogen chloride (1/2)
• 2-Amino-1-(4-(2-hydroxyethyl)piperazin-1-yl)ethan-1-one dihydrochloride
• 1049728-42-8
• A837329
• DTXSID10992447
• DB-055571

• Inchi： 1S/C8H17N3O2.2ClH/c9-7-8(13)11-3-1-10(2-4-11)5-6-12;;/h12H,1-7,9H2;2*1H
• InChI Key： NXFLUBXREKFKBB-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCN1CCN(C(CN)=O)CC1

Computed Properties

• Exact Mass: 259.08500
• Monoisotopic Mass: 259.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 69.80000
• LogP: 0.26170

Additional information on 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL

Research Brief on 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL (CAS: 717904-39-7)

In recent years, the compound 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL (CAS: 717904-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and hydroxyethyl functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

The synthesis of 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, including the presence of a hydroxyethyl group, enhance its solubility and bioavailability, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

Pharmacological investigations have revealed that 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential in targeting neurological disorders, such as anxiety and depression. Additionally, its piperazine moiety has been linked to interactions with G-protein-coupled receptors (GPCRs), opening avenues for further exploration in CNS drug development.

Recent advancements in drug delivery systems have also highlighted the utility of this compound. Its chemical stability and compatibility with various formulations make it an attractive candidate for sustained-release applications. Researchers are currently investigating its incorporation into nanoparticle-based delivery systems to enhance targeted therapy for specific diseases.

In conclusion, 2-AMINO-1-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-ETHANONE 2 HCL (CAS: 717904-39-7) represents a versatile and promising molecule in the pharmaceutical landscape. Ongoing research continues to uncover its multifaceted applications, from neurological therapeutics to advanced drug delivery. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential.